molecular formula C5H9NO2S B8781109 (4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid

(4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid

Cat. No.: B8781109
M. Wt: 147.20 g/mol
InChI Key: HAWVIMZLOKHWMU-BYPYZUCNSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid is a useful research compound. Its molecular formula is C5H9NO2S and its molecular weight is 147.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C5H9NO2S

Molecular Weight

147.20 g/mol

IUPAC Name

(4R)-3-methyl-1,3-thiazolidine-4-carboxylic acid

InChI

InChI=1S/C5H9NO2S/c1-6-3-9-2-4(6)5(7)8/h4H,2-3H2,1H3,(H,7,8)/t4-/m0/s1

InChI Key

HAWVIMZLOKHWMU-BYPYZUCNSA-N

Isomeric SMILES

CN1CSC[C@H]1C(=O)O

Canonical SMILES

CN1CSCC1C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

L-thiazolidine-4-carboxylic acid (13.3 g) in a mixture of 37% formaldehyde (22.5 ml) and 96% formic acid (39.3 ml) was heated to 80° C. After one hour CO2 evolution ceased. The heating was continued until most of the solvent was removed. The residue was dissolved in methanol and evaporated on the rotovap three times. One equivalent of concentrated hydrochloric acid was added and the resulting salt crystallized from methanol and ethyl ether. Yield 17.0 g (92%).
Quantity
13.3 g
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reactant
Reaction Step One
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22.5 mL
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solvent
Reaction Step One
Quantity
39.3 mL
Type
solvent
Reaction Step One
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Quantity
0 (± 1) mol
Type
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Reaction Step Two
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0 (± 1) mol
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